Cas no 143880-81-3 (Benzenemethanol,2-fluoro-a-phenyl-, (aR)-)

• Product Name: Benzenemethanol,2-fluoro-a-phenyl-, (aR)-
• CAS No: 143880-81-3
• MF: C₁₃H₁₁FO
• MW: 202.224247217178
• CID: 136916
• PubChem ID: 2779147
• Update Time: 2025-04-19

Benzenemethanol,2-fluoro-a-phenyl-, (aR)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-fluoro-a-phenyl-, (aR)-
• (R)-2-FLUOROBENZHYDROL
• (1R)-(2-Fluorophenyl)(phenyl)methanol
• (R)-(2-fluorophenyl)(phenyl)methanol
• (R)-(o-fluorophenyl)(phenyl)methanol
• (R)-o-fluorobenzhydrol
• o-fluorobenzhydrol
• (R)-(2-fluorophenyl)-phenylmethanol
• 143880-81-3
• A808124
• Benzenemethanol, 2-fluoro-alpha-phenyl-, (alphaR)-
• AKOS015911272
• SCHEMBL3858520

• Inchi： 1S/C13H11FO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m1/s1
• InChI Key： HFVMEOPYDLEHBR-CYBMUJFWSA-N
• SMILES： FC1C=CC=CC=1[C@@H](C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 202.07900
• Monoisotopic Mass: 202.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23000
• LogP: 2.90740

Benzenemethanol,2-fluoro-a-phenyl-, (aR)- Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes